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Compound of Interest

Compound Name: Theaflavin 3

Cat. No.: B8070056

This guide provides immediate safety and logistical information for the proper disposal of
Theaflavin-3, ensuring compliance with standard laboratory safety protocols. Theaflavin-3 is
generally understood to be Theaflavin-3,3'-digallate (TF3), a major polyphenol found in black
tea.[1][2]

Hazard Assessment

According to the Globally Harmonized System (GHS), the related compound Theaflavin-3-
gallate is not classified as a hazardous substance.[3] Safety Data Sheets (SDS) for similar
theaflavin compounds indicate no specific hazards, and they are not listed as extremely
hazardous substances or carcinogens.[3][4] However, as a prudent practice in a laboratory
setting, all chemical waste, including theaflavins and materials contaminated with them, should
be handled and disposed of with care to minimize environmental impact.

Quantitative Data and Physical Properties

The following table summarizes key quantitative and physical data for Theaflavin-3,3'-digallate,
which is essential for handling and storage.
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Property Value Source
CAS Number 30462-35-2 [1]
Molecular Formula Ca3H32020 [1]
Molecular Weight 868.7 g/mol [1]
Purity =298% [1]
Solubility (DMF) 25 mg/mi [1]
Solubility (DMSO) 10 mg/ml [1]
Solubility (Ethanol) 10 mg/ml [1]

Solubility (DMF:PBS pH 7.2,

0.14 mg/ml 1
1:6) g 1]

Standard Operating Protocol for Theaflavin-3
Disposal

This protocol outlines the step-by-step procedure for the safe disposal of Theaflavin-3 and
associated waste materials in a research environment.

Personal Protective Equipment (PPE)

o Hand Protection: Wear protective gloves.

o Eye Protection: Use safety glasses. A face shield may be required depending on the
situation.[5]

o Body Protection: A fully buttoned lab coat is mandatory.

Waste Collection and Segregation

e Solid Waste (Pure Compound):

o If possible, collect the unwanted Theaflavin-3 solid in its original container.[6] Ensure the
manufacturer's label is intact and legible.[7]
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o If the original container is not available, use a new, sturdy, leak-proof container compatible
with the chemical.

o Label the container clearly with the words "HAZARDOUS WASTE," the chemical name
("Theaflavin-3,3'-digallate™), and the approximate quantity.[8]

e Liquid Waste (Solutions):

o Collect all agueous solutions or solutions of Theaflavin-3 in other solvents in a shatter-
proof, sealable container (e.g., a carboy).[4][7]

o Do not dispose of Theaflavin-3 solutions down the sink or into sewers.[7][9] This prevents
contamination of water sources.[9]

o Label the waste container with "HAZARDOUS WASTE" and list all chemical constituents
with their approximate percentages.[8]

o Keep the container tightly capped at all times, except when adding waste.[8]
o Contaminated Labware (Trace Amounts):

o Collect items with trace contamination, such as pipette tips, empty tubes, and gloves, in a
dedicated, sealable container (e.g., a plastic container or a small box).[10]

o This waste should not be mixed with regular trash or biological waste.[10]

o Label the container clearly as "Theaflavin-3 Contaminated Waste."

Storage of Waste

o Store all waste containers in a designated and secure area, away from incompatible
materials.[7]

o Ensure waste containers are stored at or below eye level.[10]

o Use secondary containment bins to segregate different waste streams and prevent spills.[7]

Final Disposal
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e Arrange for the removal of the chemical waste through your institution's Environmental
Health & Safety (EHS) or equivalent department.[8]

o Complete a hazardous material pickup request form as required by your institution.[8]

e The ultimate and safest disposal method for many chemical compounds is through
incineration at a licensed chemical disposal facility, which ensures the complete destruction
of the substance.[9]

Procedural Workflow and Logic

The following diagram illustrates the decision-making process for the proper disposal of
Theaflavin-3 waste.
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Caption: Workflow for Theaflavin-3 waste segregation and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8070056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

